Cas no 116850-59-0 (4H-1,2,4-Triazole,4-methyl-3-(methylsulfonyl)-5-(2-naphthalenyl)-)

• Product Name: 4H-1,2,4-Triazole,4-methyl-3-(methylsulfonyl)-5-(2-naphthalenyl)-
• CAS No: 116850-59-0
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• CID: 172832
• PubChem ID: 3088004
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylsulfonyl)-5-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-methyl-3-(methylsulfonyl)-5-(2-naphthalenyl)-
• 4-methyl-3-methylsulfonyl-5-naphthalen-2-yl-1,2,4-triazole
• 4H-1,2,4-Triazole, 4-methyl-3-(methylsulfonyl)-5-(2-naphthalenyl)-
• 116850-59-0
• SCHEMBL9224169
• 4-Methyl-3-(methylsulfonyl)-5-(naphthalen-2-yl)-4H-1,2,4-triazole
• DTXSID60151547
• 4-Methyl-3-(methylsulfonyl)-5-(2-naphthalenyl)-4H-1,2,4-triazole

• Inchi： 1S/C14H13N3O2S/c1-17-13(15-16-14(17)20(2,18)19)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H3
• InChI Key： OTAKPFNZTKFBOY-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=C(C2C=CC3C=CC=CC=3C=2)N1C)(=O)=O

Computed Properties

• Exact Mass: 287.07299
• Monoisotopic Mass: 287.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 539.9°C at 760 mmHg
• Flash Point: 280.3°C
• Refractive Index: 1.669
• PSA: 64.85